Cas no 114685-00-6 (5H-Pyrrolo[3,2-d]pyrimidin-4-amine,2-chloro-N-(2-cyclohexylethyl)-)

• Product Name: 5H-Pyrrolo[3,2-d]pyrimidin-4-amine,2-chloro-N-(2-cyclohexylethyl)-
• CAS No: 114685-00-6
• MF: C₁₄H₁₉ClN₄
• MW: 278.780461549759
• CID: 166801
• PubChem ID: 5748925
• Update Time: 2025-04-19

5H-Pyrrolo[3,2-d]pyrimidin-4-amine,2-chloro-N-(2-cyclohexylethyl)- Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[3,2-d]pyrimidin-4-amine,2-chloro-N-(2-cyclohexylethyl)-
• 2-chloro-N-(2-cyclohexylethyl)-5H-pyrrolo[3,2-d]pyrimidin-4-amine
• 5H-Pyrrolo(3,2-d)pyrimidin-4-amine, 2-chloro-N-(2-cyclohexylethyl)-
• DTXSID20150819
• 2-Chloro-N-(2-cyclohexylethyl)-5H-pyrrolo(3,2-d)pyrimidin-4-amine
• BRN 5565075
• 114685-00-6

• Inchi： 1S/C14H19ClN4/c15-14-18-11-7-9-16-12(11)13(19-14)17-8-6-10-4-2-1-3-5-10/h7,9-10,16H,1-6,8H2,(H,17,18,19)
• InChI Key： ARLXCRCXELWQPE-UHFFFAOYSA-N
• SMILES： ClC1N=C2C=CNC2=C(N=1)NCCC1CCCCC1

Computed Properties

• Exact Mass: 277.12224
• Monoisotopic Mass: 278.1298243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• PSA: 50.7